Methyl 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: methyl 3-pyridin-3-yl-4,5-dihydro-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C10H10N2O3/c1-14-10(13)9-5-8(12-15-9)7-3-2-4-11-6-7/h2-4,6,9H,5H2,1H3
• InChI Key: HTUHAFLQGOFGMS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC(=NO1)C2=CN=CC=C2

Description

Methyl 3-(pyridin-3-yl)-4,5-dihydro-1,2-oxazole-5-carboxylate is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

) A solution of N,N-diethylethanamine (0.544 mol) in ethanol (600 ml) was added dropwise to a stirred suspension of N-hydroxy-3-pyridinecarboximidoyl chloride (0.259 mol) and methyl 2-propenoate (1.295 mol) in ethanol (1500 ml) over a period of 1 hour. The reaction mixture was stirred for 1 hour at RT. The reaction mixture was evaporated. The residue was mixed with diethyl ether and filtered. The organic layer was separated, washed three times with water, separated again, dried (MgSO1), filtered and left overnight. Partial crystallization occurred on overnight standing. The crystals were filtered and dried and the filtrate was evaporated, yielding 52.6 g (98%) of (±)-methyl 4,5-dihydro-3-(3-pyridinyl)-5-isoxazolecarboxylate (interm. 1).